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3-Nitropropionic acid is a neurotoxin found in certain fungi and plants. Its utility in modeling Huntington’s
disease and oxidative stress has garnered significant research interest [1]. Derivatives of 3-NPA, formed

through esterification, have a wide range of biological activities [1].

The table below summarizes some characterized 3-NPA sugar ester derivatives:

. Structural . . .
Derivative Name Reported Biological Activities
Features
Hiptagin (2) [1] 3-NPA glycoside Antifeedant activity against insect larvae;
Activates the Nrf2-ARE pathway (potential for
oxidative stress-related diseases) [1].
Karakin (3) [1] Trisubstituted Toxic to insects and non-ruminants; Disrupts
sugar ester pro-nerve growth factor (proNGF) cellular
internalization [1].
Corollin (10) [1] Not specified in Induces cardiotonic effects (heart rate
detail reduction and increased contractility) in animal

models [1].
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Derivative Name

Compound 11 [1]

2,3,4,6-tetra-O-(3-

nitropropanoyl)-o-L-
galactopyranose (17) [1]

Structural . . .
Reported Biological Activities

Features

Not specified in Induces cardiotonic effects (heart rate

detail reduction and increased contractility) in animal
models [1].

Tetrasubstituted Specifically inhibits proNGF signaling [1].

sugar ester

General Experimental Context from Search Results

While specific protocols for testing 3-NPA derivatives are not detailed, the search results describe general

experimental approaches for evaluating similar acid derivatives, which may provide useful methodological

context.

¢ Antimicrobial Evaluation: Synthesized compounds can be evaluated in vitro for antimicrobial activity
against Gram-positive bacteria (e.g., Staphylococcus aureus, Bacillus subtilis), Gram-negative
bacteria (e.g., Escherichia coli), and fungal strains (e.g., Candida albicans, Aspergillus niger) using
methods like the tube dilution method. The results are often expressed as pMIC (negative logarithm

of the minimum inhibitory concentration) values [2].
e LC-MS/MS Analysis for Acid Derivatives: For the analysis of malic acid derivatives, a detailed LC-

MS/MS method can be employed [3]. The general workflow is summarized in the diagram below.
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Standard & Sample Prep

Click to download full resolution via product page
Experimental Workflow for LC-MS/MS Analysis

This method typically involves [3]:

e Chromatography: Using a C18 reversed-phase column with a mobile phase gradient of water (with
0.05% formic acid) and acetonitrile.

¢ Mass Spectrometry: Operating in negative ion spray ionization mode with Multiple Reaction
Monitoring (MRM) to detect specific parent ion-to-product ion transitions.

¢ Quantification: Using a calibration curve of a standard (e.g., 2-hexyl malate) for quantification,
requiring a high correlation coefficient (R? > 0.98).

Suggestions for Further Research

To gather the specific information you need on 3-oxopropanoic acid derivatives, I suggest the following

steps:

¢ Refine Your Search Terms: Use more specific nomenclature in scientific databases. "Malonic
semialdehyde" is the common name for 3-oxopropanoic acid, so searching for "malonic
semialdehyde derivatives" or "3-oxopropanoic acid biological activity” may yield more relevant
results.
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e Explore Specialized Databases: Search in dedicated chemical and pharmacological databases like
PubChem, SciFinder, Reaxys, or Google Scholar for journal articles on the synthesis, modification,
and bioactivity of malonic semialdehyde.

¢ Investigate Metabolic Pathways: 3-Oxopropanoic acid is an intermediate in several metabolic
pathways (e.g., valine, pyrimidine, and [-alanine metabolism). Research focusing on its role in
cellular metabolism and signaling could provide insights into its physiological and pathological
significance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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